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Compound of Interest

Compound Name: 2,5-Dibromopyrazine

Cat. No.: B1339098

Introduction

2,5-Dibromopyrazine is a heterocyclic aromatic compound that serves as a critical building
block in the synthesis of advanced materials.[1][2] Its pyrazine core is electron-deficient, which
imparts unigue electronic and photophysical properties to the resulting materials. The two
bromine atoms provide reactive sites for various cross-coupling reactions, enabling the
construction of complex molecular architectures.[1][2] These characteristics make 2,5-
Dibromopyrazine a valuable intermediate in the development of organic semiconductors,
polymers, and metal-organic frameworks (MOFs) for applications in electronics, sensing, and
beyond.[2][3][4]

Physicochemical Properties

2,5-Dibromopyrazine is a white to light yellow solid powder at room temperature.[1] Its key
properties are summarized in the table below.
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Property Value Reference
Molecular Formula CaH2BrzNz [1][5]
Molecular Weight 237.88 g/mol [1][5]
Melting Point 45.0t0 49.0 °C [1][6]
Boiling Point 234.0 £ 35.0 °C (Predicted) [6]

Density ~2.2 g/lcm3 [1]
Solubility .Soluble in DMSO, DMF; poor o

in water

White to orange/green
Appearance ) [6]
crystalline powder

Key Applications and Synthetic Approaches

The reactivity of the C-Br bonds in 2,5-Dibromopyrazine makes it an ideal monomer for
palladium-catalyzed cross-coupling reactions, such as Suzuki and Stille couplings. These
reactions are fundamental to the synthesis of 1t-conjugated polymers and other advanced
materials.[2][3]

Conjugated Polymers for Organic Electronics

The incorporation of the electron-accepting pyrazine unit into a polymer backbone is a key
strategy for tuning the material's electronic properties, such as its band gap and electron
affinity.[3] This makes 2,5-Dibromopyrazine a valuable monomer for creating materials used in
organic field-effect transistors (OFETS), organic photovoltaics (OPVs), and fluorescent
biosensors.[3][7]

A typical synthetic approach involves the copolymerization of 2,5-Dibromopyrazine with an
electron-donating co-monomer, such as a fluorene or thiophene derivative, via Suzuki or Stille
polycondensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: 2,5-Dibromopyrazine as a Versatile
Intermediate in Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339098#role-of-2-5-dibromopyrazine-as-an-
intermediate-in-materials-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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